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Compound of Interest

Compound Name: 16-Keto Aspergillimide

Cat. No.: B11930023 Get Quote

16-Keto Aspergillimide: A Technical Guide for
Researchers
An In-depth Examination of the Fungal Metabolite from Aspergillus strain IMI 337664

This technical guide provides a comprehensive overview of 16-Keto Aspergillimide, a novel

anthelmintic agent isolated from the fungus Aspergillus strain IMI 337664. This document is

intended for researchers, scientists, and professionals in drug development, offering detailed

information on the compound's biosynthesis, chemical properties, biological activity, and the

experimental protocols for its production and evaluation.

Introduction
16-Keto Aspergillimide, also known by its designation SB202327, is a fungal secondary

metabolite belonging to the aspergillimide class of compounds. It was first isolated from

Aspergillus strain IMI 337664, a fungus that also produces other related anthelmintic

compounds, including aspergillimide and several paraherquamides. Structurally, the

aspergillimides are related to the paraherquamide family of compounds but are distinguished

by the absence of a dioxygenated seven-membered ring and its fused phenyl ring, which is

replaced by a C8-keto group.
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16-Keto Aspergillimide is a white solid with a melting point exceeding 300°C. Its molecular

formula is C20H27N3O4, corresponding to a molecular weight of 373.46 g/mol . The compound

is reported to be soluble in ethanol, methanol, and dimethyl sulfoxide (DMSO).

Table 1: Physicochemical Properties of 16-Keto Aspergillimide

Property Value Reference

Molecular Formula C20H27N3O4 [1]

Molecular Weight 373.46 [1]

Appearance White solid [1]

Melting Point >300°C [1]

Solubility
Soluble in ethanol, methanol,

DMSO
[1]

CAS Number 199784-50-4 [1]

Biosynthesis
While the specific biosynthetic pathway for 16-Keto Aspergillimide has not been fully

elucidated, its structural similarity to the paraherquamides suggests a related biosynthetic

route. The biosynthesis of paraherquamides involves a complex series of enzymatic reactions,

including the action of non-ribosomal peptide synthetases (NRPSs), prenyltransferases, and

flavin-dependent monooxygenases.

A putative biosynthetic pathway for aspergillimides likely begins with the condensation of L-

tryptophan and another amino acid precursor by an NRPS. This is followed by a series of

modifications, including prenylation and oxidative cyclizations, catalyzed by various enzymes to

form the core structure. The formation of the characteristic C8-keto group in aspergillimides

likely results from the cleavage of the indole ring of a paraherquamide-like precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [16-Keto Aspergillimide producing fungus Aspergillus
strain IMI 337664]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11930023#16-keto-aspergillimide-producing-fungus-
aspergillus-strain-imi-337664]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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